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Compound of Interest

Compound Name: hCAXII-IN-5

Cat. No.: B12409354 Get Quote

Technical Guide: hCAXII-IN-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of hCAXII-IN-5, a potent and selective

inhibitor of human carbonic anhydrase XII (hCAXII). This document covers its chemical

properties, inhibitory activity, relevant signaling pathways, and detailed experimental protocols

for its synthesis and biological evaluation.

Chemical and Physical Properties
hCAXII-IN-5, also referred to as compound 6o in its primary publication, is a coumarin-linked

1,2,4-oxadiazole.

Property Value

CAS Number 2414629-92-6

Molecular Formula C₁₈H₁₃NO₃

Molecular Weight 291.30 g/mol

Quantitative Inhibitory Activity
hCAXII-IN-5 demonstrates high selectivity for the tumor-associated isoform hCAXII over other

physiologically relevant carbonic anhydrase isoforms. The inhibitory constants (Ki) are

summarized below.
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Isoform Ki (nM)

hCAI >10000

hCAII >10000

hCAIX 286.1

hCAXII 1.0

Experimental Protocols
Synthesis of hCAXII-IN-5
The synthesis of hCAXII-IN-5 involves a multi-step process, starting from the preparation of

key intermediates.

Step 1: Synthesis of 3-(Coumarin-7-yloxy)propanoic acid

A mixture of 7-hydroxycoumarin, and ethyl acrylate in the presence of a base is heated to yield

the corresponding ester. Subsequent hydrolysis of the ester under basic conditions affords 3-

(coumarin-7-yloxy)propanoic acid.

Step 2: Synthesis of N'-hydroxy-4-(trifluoromethyl)benzimidamide

To a solution of 4-(trifluoromethyl)benzonitrile in ethanol, an aqueous solution of hydroxylamine

hydrochloride is added, followed by the slow addition of an aqueous solution of anhydrous

sodium carbonate.[1] The reaction mixture is stirred at 358 K for 5 hours.[1] After concentration

under vacuum to remove some water, the resulting suspension is filtered. The solid obtained is

washed with cold water and dried under vacuum to yield N'-hydroxy-4-

(trifluoromethyl)benzimidamide.[1]

Step 3: Synthesis of hCAXII-IN-5 (7-(2-(5-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-3-

yl)ethoxy)coumarin)

3-(Coumarin-7-yloxy)propanoic acid and N'-hydroxy-4-(trifluoromethyl)benzimidamide are

coupled using a suitable coupling agent such as 1,1'-carbonyldiimidazole (CDI) in a solvent like

tetrahydrofuran (THF). The resulting intermediate undergoes intramolecular cyclization upon

heating to form the 1,2,4-oxadiazole ring, yielding the final product, hCAXII-IN-5.
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Biological Evaluation: Stopped-Flow CO₂ Hydrase Assay
The inhibitory activity of hCAXII-IN-5 against various hCA isoforms is determined using a

stopped-flow instrument to measure the CO₂ hydration activity.

Principle: The assay measures the enzyme-catalyzed hydration of CO₂ to bicarbonate and a

proton, which leads to a pH change in the reaction buffer. This pH change is monitored using a

pH indicator dye.

Procedure:

Solution Preparation: Two main solutions are prepared: a buffer solution (e.g., Tris-HCl)

containing a pH indicator (e.g., phenol red) and the carbonic anhydrase enzyme at a specific

concentration, and a CO₂-saturated solution. The inhibitor is dissolved in a suitable solvent

(e.g., DMSO) and added to the enzyme solution at various concentrations.

Stopped-Flow Measurement: The two solutions are rapidly mixed in the stopped-flow

instrument. The reaction is initiated upon mixing, and the change in absorbance of the pH

indicator is monitored over time at a specific wavelength.

Data Analysis: The initial rates of the catalyzed reaction are determined from the absorbance

change. The inhibition constants (Ki) are calculated by fitting the data to the Michaelis-

Menten equation for competitive inhibition.

Signaling Pathways and Experimental Workflow
hCAXII Signaling Pathway in Cancer
hCAXII is a transmembrane enzyme that plays a crucial role in regulating pH in the tumor

microenvironment. Its inhibition can impact several downstream signaling pathways involved in

cancer progression, such as the p38 MAPK and NF-κB pathways.[2][3]
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hCAXII signaling pathway inhibition.

Experimental Workflow for hCAXII-IN-5
The overall workflow for the development and evaluation of hCAXII-IN-5 encompasses

chemical synthesis followed by comprehensive biological testing.
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Experimental workflow for hCAXII-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12409354?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409354?utm_src=pdf-body
https://www.benchchem.com/product/b12409354?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. (Z)-N′-Hydroxy-4-(trifluoromethyl)benzimidamide - PMC [pmc.ncbi.nlm.nih.gov]

2. Carbonic anhydrase XII promotes invasion and migration ability of MDA-MB-231 breast
cancer cells through the p38 MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

To cite this document: BenchChem. [hCAXII-IN-5 CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409354#hcaxii-in-5-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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